Cas no 2171913-77-0 (1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine)

1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine structure
2171913-77-0 structure
Product Name:1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:2171913-77-0
MF:C13H22N4
MW:234.340582370758
CID:5899105
PubChem ID:165849121
Update Time:2025-10-06

1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
    • EN300-1595987
    • [1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
    • 2171913-77-0
    • Inchi: 1S/C13H22N4/c14-9-12-13(8-11-4-5-11)17(16-15-12)7-6-10-2-1-3-10/h10-11H,1-9,14H2
    • InChI Key: GQOWVJAQPGETNM-UHFFFAOYSA-N
    • SMILES: N1(CCC2CCC2)C(=C(CN)N=N1)CC1CC1

Computed Properties

  • Exact Mass: 234.18444672g/mol
  • Monoisotopic Mass: 234.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56.7Ų

1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1595987-0.05g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
0.05g
$1737.0 2023-05-27
Enamine
EN300-1595987-0.1g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
0.1g
$1819.0 2023-05-27
Enamine
EN300-1595987-0.25g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
0.25g
$1902.0 2023-05-27
Enamine
EN300-1595987-0.5g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
0.5g
$1984.0 2023-05-27
Enamine
EN300-1595987-1.0g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
1g
$2068.0 2023-05-27
Enamine
EN300-1595987-2.5g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
2.5g
$4052.0 2023-05-27
Enamine
EN300-1595987-5.0g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
5g
$5995.0 2023-05-27
Enamine
EN300-1595987-10.0g
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
10g
$8889.0 2023-05-27
Enamine
EN300-1595987-50mg
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
50mg
$1737.0 2023-09-23
Enamine
EN300-1595987-100mg
[1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
2171913-77-0
100mg
$1819.0 2023-09-23

1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine Related Literature

Additional information on 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171913-77-0)

The compound 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171913-77-0) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate architecture, featuring a 1,2,3-triazole core substituted with cyclobutyl and cyclopropyl groups. This combination of cyclic alkyl moieties and a triazole ring makes it a promising candidate for various pharmaceutical applications, particularly in the development of targeted therapies.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-containing compounds due to their remarkable biological activities and synthetic versatility. The 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine stands out as a subject of research, especially in the context of small molecule drug discovery and enzyme inhibition. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in contemporary drug development. The incorporation of cyclopropyl and cyclobutyl groups is known to enhance metabolic stability and bioavailability, making this compound a valuable scaffold for further optimization.

The synthesis of 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine typically involves click chemistry strategies, a widely adopted approach for constructing 1,2,3-triazole derivatives. This method is favored for its efficiency, high yield, and compatibility with diverse functional groups. The presence of the methanamine moiety further expands its utility, allowing for additional derivatization to fine-tune pharmacological properties. Such flexibility is crucial in addressing current challenges in precision medicine and personalized therapeutics, areas that dominate modern pharmaceutical research.

From a biochemical perspective, the 1,2,3-triazole ring in 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine can mimic amide bonds, enabling it to interact with biological targets such as enzymes and receptors. This mimicry is particularly relevant in the design of protease inhibitors and kinase modulators, which are pivotal in treating diseases like cancer and inflammatory disorders. The compound's cyclopropylmethyl and cyclobutylethyl substituents contribute to its lipophilicity, potentially improving membrane permeability—a critical factor in central nervous system (CNS) drug development.

In the realm of computational chemistry, 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine has been the subject of molecular docking studies to predict its binding affinity for various targets. These in silico analyses are instrumental in accelerating the drug discovery pipeline, reducing the need for extensive experimental screening. The compound's structural features align well with current trends in fragment-based drug design, where smaller, modular molecules are used to build potent inhibitors.

Another area where 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine shows promise is in the development of antimicrobial agents. The rise of antibiotic resistance has spurred the search for novel chemotypes, and 1,2,3-triazole derivatives have demonstrated broad-spectrum activity against resistant pathogens. The compound's unique substitution pattern could offer new avenues for tackling multidrug-resistant bacteria, a pressing global health concern.

Environmental and green chemistry considerations are also relevant when discussing this compound. The use of click chemistry in its synthesis aligns with the principles of atom economy and reduced waste generation. Moreover, the stability of the 1,2,3-triazole ring under physiological conditions minimizes the risk of toxic byproduct formation, an essential factor in sustainable pharmaceutical manufacturing.

In conclusion, 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171913-77-0) represents a fascinating example of modern medicinal chemistry. Its structural complexity, combined with its potential applications in drug discovery, enzyme inhibition, and antimicrobial therapy, makes it a compound of significant interest. As research continues to uncover its full potential, this molecule may well become a cornerstone in the development of next-generation therapeutics.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd